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Compound of Interest

Compound Name: Methyl 4-hydroxy-3-iodobenzoate

Cat. No.: B082920

An In-depth Technical Guide to the Physical Properties of Methyl 4-hydroxy-3-iodobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 4-hydroxy-3-iodobenzoate, a key intermediate in organic synthesis. The
information is curated for researchers, scientists, and professionals in drug development, with a
focus on presenting clear, actionable data and methodologies.

Chemical and Physical Properties

Methyl 4-hydroxy-3-iodobenzoate is a halogenated derivative of methylparaben.[1] Its
physical and chemical characteristics are crucial for its application in further chemical
synthesis. The compound is a solid at room temperature.[2]

Data Summary

The following table summarizes the key quantitative data for Methyl 4-hydroxy-3-
iodobenzoate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b082920?utm_src=pdf-interest
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.pharmacompass.com/chemistry-chemical-name/methyl-4-hydroxybenzoate
https://www.sigmaaldrich.com/KR/ko/product/keyorganicsbionet/key428412409?context=bbe
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
methyl 4-hydroxy-3-

IUPAC Name , YIEIoY [2][3]
iodobenzoate
4-Hydroxy-3-iodobenzoic acid

Synonyms [415]
methyl ester

CAS Number 15126-06-4 [3][4]

Molecular Formula CsH7103 3114151161

Molecular Weight 278.04 g/mol [3][5]I6]

Melting Point 155-159 °C [7]

Appearance Solid [2]

i 95-98% (typical commercial

Purity [2][8]
grades)
INChl=1S/C8H7103/c1-12-

InChl 8(11)5-2-3-7(10)6(9)4-5/h2- [2][3]
4,10H,1H3
PXNOLLHARLSLHY-

InChlKey [2]1[3][4]
UHFFFAOYSA-N

SMILES COC(=0)C1=CC(=C(C=C1)O)I [3][4]

Spectral Information

Comprehensive spectral data is available for Methyl 4-hydroxy-3-iodobenzoate, which is

essential for its identification and characterization. This includes 3C NMR, GC-MS, and vapor

phase IR spectra.[3] For detailed spectral data, researchers can refer to databases such as
NMRShiftDB and SpectraBase.[3]

Experimental Protocols
Synthesis of Methyl 4-hydroxy-3-iodobenzoate
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A common method for the synthesis of Methyl 4-hydroxy-3-iodobenzoate is the direct
iodination of Methyl 4-hydroxybenzoate.[7]

Materials:

e Methyl 4-hydroxybenzoate

 Acetic acid

 lodine monochloride (ICI)

Procedure:

e Dissolve Methyl 4-hydroxybenzoate (0.233 mol) in 200 mL of acetic acid.
o Heat the solution to 65°C while stirring.[7]

e Slowly add a solution of ICI (0.233 mol) dissolved in 50 mL of acetic acid dropwise over 40
minutes.[7]

e Maintain the reaction mixture at 65°C for 5 hours, then continue stirring at room temperature
for 16 hours.[7]

o Collect the precipitated product by filtration.
e Wash the collected solid with water.
¢ Dry the product under a vacuum.[7]

This protocol typically yields the target product with high purity (99% as determined by LCMS
and *H NMR).[7]

Characterization and Purity Assessment

The identity and purity of synthesized Methyl 4-hydroxy-3-iodobenzoate are typically
confirmed using a combination of chromatographic and spectroscopic techniques.

General Workflow:
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e Melting Point Determination: The melting point of the synthesized compound is measured
and compared to the literature value. A sharp melting point range close to the reference
value is indicative of high purity.

 Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is used to determine
the purity of the compound and confirm its molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to
confirm the chemical structure of the molecule.

o High-Performance Liquid Chromatography (HPLC): HPLC can be used for quantitative
analysis to determine the precise purity of the compound.

Visualizations
Synthesis Workflow

The following diagram illustrates the synthesis process of Methyl 4-hydroxy-3-iodobenzoate.
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Synthesis of Methyl 4-hydroxy-3-iodobenzoate

Reactants Process

Methyl 4-hydroxybenzoate lodine monochloride (ICI) Acetic Acid (Solvent)

:

Reaction at 65°C

l

Stirring at Room Temp

'

Filtration & Washing

'

Vacuum Drying

Methyl 4-hydroxy-3-iodobenzoate
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Characterization Workflow

Synthesized Product

Melting Point Analysis LC-MS Analysis NMR Spectroscopy HPLC Analysis

Purity & Identity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082920#physical-properties-of-methyl-4-hydroxy-3-
iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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